Cas no 302953-42-0 (4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(4-nitrophenyl)benzamide)

• Product Name: 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(4-nitrophenyl)benzamide
• CAS No: 302953-42-0
• MF: C₂₁H₁₃N₃O₅
• MW: 387.345024824142
• CID: 5416648
• PubChem ID: 3092586
• Update Time: 2025-10-30

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(4-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)-N-(4-nitrophenyl)benzamide
• 302953-42-0
• 4-(1,3-dioxoisoindolin-2-yl)-N-(4-nitrophenyl)benzamide
• 4-(1,3-dioxoisoindol-2-yl)-N-(4-nitrophenyl)benzamide
• 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-nitrophenyl)benzamide
• AKOS002279767
• F3374-0249
• WAY-297993
• BB 0222071
• STK359182
• 4-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-N-(4- nitro-phenyl)-benzamide
• Oprea1_443102
• 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(4-nitrophenyl)benzamide

• Inchi： 1S/C21H13N3O5/c25-19(22-14-7-11-16(12-8-14)24(28)29)13-5-9-15(10-6-13)23-20(26)17-3-1-2-4-18(17)21(23)27/h1-12H,(H,22,25)
• InChI Key： NCGCGYDZCHLEBK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C1C=CC(C(NC2C=CC(=CC=2)[N+](=O)[O-])=O)=CC=1)=O

Computed Properties

• Exact Mass: 387.08552052g/mol
• Monoisotopic Mass: 387.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.504±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 248 °C
• pka: 12.35±0.70(Predicted)

Additional information on 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(4-nitrophenyl)benzamide

Introduction to 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(4-nitrophenyl)benzamide (CAS No. 302953-42-0) in Modern Chemical and Pharmaceutical Research

The compound 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(4-nitrophenyl)benzamide, identified by its CAS number 302953-42-0, represents a significant advancement in the realm of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif of this compound integrates several pharmacophoric elements that are highly relevant to contemporary therapeutic targets, making it a subject of intense investigation in academic and industrial laboratories.

At the core of the compound's structure lies the 1,3-dioxo-2,3-dihydro-1H-isoindol scaffold, a moiety that has been extensively studied for its biological activity. This heterocyclic system is known for its ability to interact with various biological targets, including enzymes and receptors, which are pivotal in modulating physiological processes. The presence of the dioxo group further enhances the compound's potential by introducing electrophilic centers that can engage in diverse chemical reactions, facilitating further derivatization and functionalization. Such structural features are often leveraged to develop molecules with enhanced binding affinity and selectivity.

The benzamide moiety at the nitrogen position (N-(4-nitrophenyl)benzamide) adds another layer of complexity to the molecule. Benzamides are well-documented pharmacophores in drug development, known for their stability and ability to form hydrogen bonds with biological targets. The nitro group substituent on the phenyl ring introduces additional electronic properties, influencing both the reactivity and solubility of the compound. This combination of features makes 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(4-nitrophenyl)benzamide a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with remarkable accuracy. Molecular modeling studies have indicated that this molecule may exhibit inhibitory properties against certain enzymes implicated in inflammatory and metabolic disorders. The interactions predicted between the dioxo group and specific amino acid residues in enzyme active sites suggest that this compound could serve as a lead structure for developing novel therapeutic agents. These computational insights have guided experimental efforts toward optimizing the compound's pharmacokinetic profile and therapeutic efficacy.

In parallel, synthetic chemistry has seen significant progress in methodologies that allow for the efficient construction of complex heterocyclic systems like 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(4-nitrophenyl)benzamide. Modern synthetic strategies leverage transition-metal catalysis and palladium-mediated cross-coupling reactions to streamline the assembly of intricate molecular frameworks. These techniques not only enhance synthetic efficiency but also enable access to novel structural variants that might exhibit improved biological activity. The ability to rapidly generate and screen large libraries of derivatives has accelerated the discovery process in drug development.

The pharmacological potential of this compound has been further explored through preclinical studies. Initial assays have demonstrated that derivatives of this scaffold exhibit promising activity against targets relevant to neurological disorders. The ability of the dioxo group to modulate neurotransmitter receptor activity has been particularly noted, suggesting that this molecule could be developed into a treatment for conditions such as depression or anxiety disorders. Additionally, the benzamide moiety's interaction with central nervous system receptors has been investigated for its potential as an anxiolytic or sedative agent.

Moreover, the compound's chemical properties make it amenable to formulation into various pharmaceutical dosage forms. Its solubility characteristics can be modulated through structural modifications, allowing for the development of oral formulations with improved bioavailability or injectable solutions for rapid therapeutic action. The stability of the dioxo group under physiological conditions ensures that the compound remains intact during storage and administration, which is crucial for maintaining its therapeutic efficacy.

As research continues to uncover new therapeutic applications for this class of compounds, collaborations between academic institutions and pharmaceutical companies are becoming increasingly vital. Such partnerships facilitate the translation of laboratory findings into clinical candidates by combining expertise in synthetic chemistry, pharmacology, and drug delivery systems. The case of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(4-nitrophenyl)benzamide exemplifies how interdisciplinary approaches can drive innovation in chemical biology and medicine.

The regulatory landscape also plays a critical role in advancing compounds like this one toward clinical use. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for human consumption. Researchers must navigate stringent guidelines to ensure that their findings meet these standards before progressing to human trials. However, recent regulatory reforms have aimed to expedite the approval process for promising therapeutics by streamlining clinical trial requirements and fostering public-private partnerships.

In conclusion,4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(4-nitrophenyl)benzamide (CAS No. 302953-42-0) represents a compelling example of how structural innovation can lead to novel therapeutic agents with significant medical implications. Its unique combination of pharmacophoric elements positions it as a valuable tool for researchers exploring new treatments across multiple disease areas. As scientific understanding continues to evolve along with technological advancements in synthetic biology and drug development,this compound will likely remain at forefronts efforts aimed improving human health.